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Compound of Interest

Compound Name: O-desmethyl Mebeverine acid D5

Cat. No.: B1139145 Get Quote

For researchers, scientists, and drug development professionals, this guide provides an in-

depth overview of O-desmethyl Mebeverine acid D5, a key deuterated metabolite of the

antispasmodic drug Mebeverine. This document details its physicochemical properties,

available suppliers, and its critical role in pharmacokinetic and metabolic studies. Furthermore,

it outlines the mechanism of action of Mebeverine, experimental protocols for its quantification,

and a conceptual synthesis pathway.

Core Compound Specifications
O-desmethyl Mebeverine acid D5 is the deuterium-labeled form of O-desmethyl Mebeverine

acid, a major metabolite of Mebeverine. The incorporation of five deuterium atoms provides a

stable isotopic label, making it an ideal internal standard for quantitative analysis by mass

spectrometry-based methods.[1][2]
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Property Value Source

Chemical Name

4-((ethyl-d5)(1-(4-

hydroxyphenyl)propan-2-

yl)amino)butanoic acid

[1]

Synonyms
O-desmethyl Mebeverine acid-

[d5]

CAS Number 1329488-46-1 [3]

Molecular Formula C15H18D5NO3 [2][3]

Molecular Weight 270.38 g/mol

Parent Drug Mebeverine [1][2]

Application
Internal standard in analytical

and pharmacokinetic research
[1]

Prominent Suppliers
A number of chemical suppliers provide O-desmethyl Mebeverine acid D5, often with a

certificate of analysis detailing its purity and identity.

Simson Pharma Limited: Offers O-desmethyl Mebeverine acid D5 and guarantees that

each compound is accompanied by a Certificate of Analysis.

LGC Standards: Provides this compound as a certified reference material for accurate and

reliable data analysis.[3]

Veeprho: Supplies the deuterated analog for use as an internal standard in analytical and

pharmacokinetic research.[1]

Acanthus Research: Lists O-desmethyl Mebeverine acid-D5 as a stable isotope-labeled

reference standard.[2]

MedChemExpress: Offers the deuterated compound for research use, highlighting its

application as a tracer and internal standard for quantitative analysis by NMR, GC-MS, or

LC-MS.[4]
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TargetMol Chemicals: Provides O-desmethyl Mebeverine acid D5 for research purposes.

[5]

Artis Standards: Supplies O-desmethyl Mebeverine acid D5 as an impurity standard of

Mebeverine.[6]

Nordic Biosite: Offers the compound with a reported purity of 98.45%.[7]

Mebeverine's Mechanism of Action and Metabolism
Mebeverine is a musculotropic antispasmodic agent that exerts its effects directly on the

smooth muscle of the gastrointestinal tract, relieving spasms without affecting normal gut

motility.[8][9] Its mechanism of action is multifaceted and not entirely understood, but it is

known to involve several key processes:

Ion Channel Modulation: Mebeverine blocks voltage-dependent calcium channels in smooth

muscle cells.[9] This inhibition of calcium influx prevents the initiation of the contractile

process.[10][11] It also affects sodium channels, which reduces muscle cell excitability and

further prevents spasms.[10][11]

Local Anesthetic Effect: Mebeverine has a local anesthetic action that helps to decrease the

sensitivity of gut muscles to stimuli that can trigger pain and spasms.[10][11]

Muscarinic Receptor Antagonism: It acts as an antagonist at muscarinic acetylcholine

receptors (mAChRs), which are involved in regulating gastrointestinal motility.[12] By

blocking these receptors, Mebeverine counteracts the effects of acetylcholine, a

neurotransmitter that can cause smooth muscle contraction.[12]

The metabolic pathway of Mebeverine is a critical aspect of its pharmacology. After oral

administration, Mebeverine is rapidly and completely metabolized by esterases into Veratric

acid and Mebeverine alcohol.[8] Mebeverine alcohol is further metabolized to O-desmethyl

Mebeverine acid (also known as Mebeverine acid) and other metabolites.
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Caption: Metabolic pathway of Mebeverine.

Signaling Pathway of Mebeverine-Induced Smooth
Muscle Relaxation
The relaxing effect of Mebeverine on gastrointestinal smooth muscle is a result of its

interference with the signaling cascade that leads to muscle contraction.
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Caption: Signaling pathway of Mebeverine action.

Experimental Protocols
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Quantification of Mebeverine Metabolites in Human
Plasma by LC-MS/MS
This protocol is adapted from a published method for the simultaneous analysis of Mebeverine

metabolites.[13] O-desmethyl Mebeverine acid D5 serves as the internal standard (IS).[13]

1. Sample Preparation (Protein Precipitation):

To a 100 µL aliquot of human plasma, add 20 µL of the internal standard working solution (O-
desmethyl Mebeverine acid D5 in methanol).

Add 300 µL of acetonitrile to precipitate proteins.

Vortex the mixture for 1 minute.

Centrifuge at 14,000 rpm for 10 minutes at 4°C.

Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of

nitrogen at 40°C.

Reconstitute the residue in 100 µL of the mobile phase.

Inject an aliquot onto the LC-MS/MS system.

2. LC-MS/MS System and Conditions:

LC System: A high-performance liquid chromatography system capable of gradient elution.

Column: A suitable reversed-phase column, such as a C8 or C18.

Mobile Phase: A gradient of an aqueous solution (e.g., ammonium formate with formic acid)

and an organic solvent (e.g., acetonitrile or methanol).[14]

Flow Rate: Typically in the range of 0.2-0.5 mL/min.[14]

Mass Spectrometer: A triple quadrupole mass spectrometer operated in positive electrospray

ionization (ESI) mode.
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Detection: Multiple Reaction Monitoring (MRM) of the specific precursor-to-product ion

transitions for each analyte and the internal standard.

3. Validation Parameters:

The method should be validated for linearity, accuracy, precision, recovery, and stability

according to regulatory guidelines.

Linear ranges from published methods include 0.1-10 ng/mL for Mebeverine alcohol, 1-100

ng/mL for Mebeverine acid, and 5-1000 ng/mL for O-desmethyl Mebeverine acid.[13]
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Caption: LC-MS/MS sample preparation workflow.
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Conceptual Synthesis of O-desmethyl Mebeverine acid
D5
While a detailed, publicly available synthesis protocol for O-desmethyl Mebeverine acid D5 is

not readily found, a plausible synthetic route can be conceptualized based on the synthesis of

related compounds and general organic chemistry principles. The key steps would likely

involve the synthesis of the deuterated ethylamine precursor and its subsequent coupling with

the appropriate carboxylic acid derivative.

Disclaimer: This is a conceptual pathway and has not been experimentally validated. The

synthesis of deuterated compounds should be carried out by experienced chemists in a

suitably equipped laboratory.

Conclusion
O-desmethyl Mebeverine acid D5 is an indispensable tool for researchers in the fields of drug

metabolism, pharmacokinetics, and clinical pharmacology. Its use as a stable isotope-labeled

internal standard ensures the accuracy and reliability of quantitative analytical methods. A

thorough understanding of its properties, the metabolism of its parent drug Mebeverine, and

the associated analytical techniques is crucial for advancing research in gastrointestinal

disorders and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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